Cas no 1000526-63-5 (4-Methyl-3-(trifluoromethyl)phenylacetonitrile)
1000526-63-5 structure
Product Name:4-Methyl-3-(trifluoromethyl)phenylacetonitrile
CAS No:1000526-63-5
MF:C10H8F3N
MW:199.172432899475
MDL:MFCD09832291
CID:3165590
PubChem ID:46737523
Update Time:2025-04-21
4-Methyl-3-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-3-(trifluoromethyl)phenylacetonitrile
- FAFXSMKZLPNZEQ-UHFFFAOYSA-N
- SCHEMBL20214380
- EN300-2007254
- 1000526-63-5
- 2-(4-Methyl-3-(trifluoromethyl)phenyl)acetonitrile
- MFCD09832291
- CS-0439574
- JS-4584
- 2-[4-methyl-3-(trifluoromethyl)phenyl]acetonitrile
- AKOS006281168
-
- MDL： MFCD09832291
- Inchi： 1S/C10H8F3N/c1-7-2-3-8(4-5-14)6-9(7)10(11,12)13/h2-3,6H,4H2,1H3
- InChI Key： FAFXSMKZLPNZEQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CC#N)C=CC=1C)(F)F
Computed Properties
- Exact Mass: 199.06088375Da
- Monoisotopic Mass: 199.06088375Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.8Ų
4-Methyl-3-(trifluoromethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M106795-250mg |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 250mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M106795-500mg |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 500mg |
$ 385.00 | 2022-06-04 | ||
| Apollo Scientific | PC302609-1g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 97% | 1g |
£124.00 | 2025-02-21 | |
| Apollo Scientific | PC302609-5g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 97% | 5g |
£496.00 | 2025-02-21 | |
| Apollo Scientific | PC302609-10g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 97% | 10g |
£892.00 | 2025-02-21 | |
| Ambeed | A620265-1g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 95+% | 1g |
$227.0 | 2024-04-26 | |
| Ambeed | A620265-5g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 95+% | 5g |
$554.0 | 2024-04-26 | |
| abcr | AB263700-10g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000526-63-5 | 97% | 10g |
€1624.30 | 2025-02-20 | |
| A2B Chem LLC | AE21670-1g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000526-63-5 | 1g |
$257.00 | 2024-04-20 | ||
| abcr | AB263700-1 g |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000526-63-5 | 97% | 1 g |
€260.70 | 2023-07-20 |
4-Methyl-3-(trifluoromethyl)phenylacetonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:1000526-63-5)4-Methyl-3-(trifluoromethyl)phenylacetonitrile
Order Number:A1096465
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:18
Price ($):499.0/204.0
Email:sales@amadischem.com
4-Methyl-3-(trifluoromethyl)phenylacetonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1000526-63-5)4-Methyl-3-(trifluoromethyl)phenylacetonitrile
Purity:99%/99%
Quantity:5g/1g
Price ($):499.0/204.0